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Compound of Interest

Compound Name:
2-(Bromomethyl)-4-chloro-1-

nitrobenzene

Cat. No.: B1338489 Get Quote

The proper disposal of 2-(Bromomethyl)-4-chloro-1-nitrobenzene is critical due to its

hazardous properties, including high toxicity and environmental risks. This guide provides

detailed procedures for its safe handling and disposal in a laboratory setting.

Immediate Safety and Handling Precautions
This compound is classified as toxic if swallowed, in contact with skin, or if inhaled, and is

suspected of causing genetic defects and cancer[1][2]. It also causes severe skin burns and

eye damage[3]. Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Before handling, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile) that have been inspected prior to use[4][5][6].

Eye Protection: Safety glasses and a face shield are required[4].

Body Protection: A lab coat or chemical-resistant apron. For significant handling, impervious

clothing is recommended[5].

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood[2]

[4]. Avoid dust formation[1][2][4].
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2-(Bromomethyl)-4-chloro-1-nitrobenzene is a halogenated organic compound. It must be

segregated from non-halogenated solvents and other waste streams to ensure proper disposal

and prevent dangerous reactions[7][8].

Do Not mix with non-halogenated solvent waste[7].

Do Not mix with acids, bases, or oxidizers[7][8].

Do Not discharge into drains or sewer systems[1][2][4][5]. Discharge into the environment

must be avoided[4][5].

Property Data

Appearance Crystalline solid, light yellow[4].

Molecular Formula C₇H₅BrClNO₂

Molecular Weight 250.48 g/mol [3].

GHS Hazard Statements

H301+H311+H331 (Toxic if swallowed, in

contact with skin or if inhaled), H314 (Causes

severe skin burns and eye damage), H341

(Suspected of causing genetic defects), H351

(Suspected of causing cancer), H373 (May

cause damage to organs through prolonged or

repeated exposure), H411 (Toxic to aquatic life

with long lasting effects).

Toxicity to Daphnia

EC50 - Daphnia magna (Water flea) - 2.7 mg/l -

48 h (for 1-Chloro-4-nitrobenzene, a related

compound).

Toxicity to Algae

Growth inhibition EC50 - Chlorella pyrenoidosa -

4.9 mg/l - 96 h (for 1-Chloro-4-nitrobenzene, a

related compound).
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The primary and mandatory disposal method is through a licensed and approved hazardous

waste disposal contractor[9]. The material may be removed to a chemical destruction plant or

disposed of via controlled incineration with flue gas scrubbing[5].

Experimental Protocol: Waste Collection and Storage

Container Selection:

Collect waste in a dedicated, properly labeled, and sealed container that is compatible

with the chemical[4][7][10].

The container must be leak-proof and kept tightly closed when not in use[4][7][10][11].

Labeling:

Clearly label the waste container as "Hazardous Waste," "Halogenated Organic Waste,"

and list the full chemical name: "2-(Bromomethyl)-4-chloro-1-nitrobenzene."

Include the approximate concentration and quantity. Do not overwrite or cover existing

labels[11].

Accumulation:

Transfer the chemical waste into the designated container using a funnel to prevent

external contamination of the container[11].

Do not fill the container beyond 90% of its capacity to allow for expansion[11].

Store the sealed waste container in a cool, dry, and well-ventilated secondary containment

area, away from incompatible materials like strong bases or reducing agents[2][4][5].

Disposal Request:

Once the container is full (no more than 90%) or waste is no longer being generated,

arrange for pickup through your institution's Environmental Health and Safety (EH&S)

office or a licensed chemical waste disposal company[7].
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Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure adequate

ventilation[1].

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains[4][5].

Cleanup:

For solid spills, carefully sweep up the material and place it into a suitable, sealed

container for disposal. Avoid creating dust[1][2][4].

Use spark-proof tools and explosion-proof equipment if necessary[5].

Decontamination:

Wash contaminated clothing and equipment before reuse[9].

Thoroughly decontaminate the spill area with an appropriate solvent and then soap and

water. Collect all cleaning materials as hazardous waste.

Disposal Workflow and Logic Diagrams
The following diagrams illustrate the procedural flow for proper disposal and the key hazards

associated with the compound.
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Preparation & Handling

Waste Collection

Storage & Disposal

Identify Waste Chemical:
2-(Bromomethyl)-4-chloro-1-nitrobenzene

Wear Full PPE
(Gloves, Face Shield, Lab Coat)

Select Compatible, Labeled
Halogenated Waste Container

Carefully Transfer Waste
(Use Fume Hood, Avoid Spills/Dust)

Securely Seal Container
(Do not exceed 90% capacity)

Spill Occurs

Store in Designated, Ventilated
Secondary Containment Area

Arrange Pickup via EH&S
or Approved Waste Contractor

Final Disposal:
Licensed Incineration

Follow Spill Cleanup Protocol:
Contain, Collect, Decontaminate

YES

Dispose of cleanup material
as hazardous waste
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Inherent Hazards

Mandatory Actions

2-(Bromomethyl)-4-chloro-1-nitrobenzene

Health Hazard
- Toxic (All Routes)

- Corrosive
- Suspected Carcinogen/Mutagen

Physical Hazard
- Dust can be explosive

Environmental Hazard
- Toxic to aquatic life

Engineering Controls & PPE
- Use Chemical Fume Hood
- Wear Full Protective Gear

Waste Segregation
- Collect as Halogenated Organic Waste

- Isolate from Incompatibles

Final Disposal
- Use Approved Waste Disposal Plant

- Prohibit Drain/Sewer Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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